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Compound of Interest

Compound Name: (Rac)-UK-414495

Cat. No.: B15559976 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(Rac)-UK-414495 is a potent and selective inhibitor of Neutral Endopeptidase (NEP), also

known as neprilysin. NEP is a zinc-dependent metalloprotease that degrades a variety of

bioactive peptides, including Vasoactive Intestinal Peptide (VIP). By inhibiting NEP, (Rac)-UK-
414495 prevents the breakdown of VIP, leading to its increased local concentration and

potentiation of its physiological effects. This mechanism of action makes (Rac)-UK-414495 a

valuable tool for studying the physiological roles of VIP and for investigating its therapeutic

potential, particularly in conditions such as female sexual arousal disorder where VIP-mediated

vasodilation plays a crucial role.[1][2]

These application notes provide detailed protocols for the use of (Rac)-UK-414495 in a

laboratory setting, covering both in vitro and in vivo experimental designs.
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Property Value

IUPAC Name
(2R)-2-({1-[(5-ethyl-1,3,4-thiadiazol-2-

yl)carbamoyl]cyclopentyl}methyl)pentanoic acid

Synonyms UK-414,495

Molecular Formula C₁₆H₂₅N₃O₃S

Molecular Weight 339.45 g/mol

Target Neutral Endopeptidase (NEP)

Mechanism of Action
(Rac)-UK-414495 acts as a competitive inhibitor of neutral endopeptidase. NEP is responsible

for the degradation of several vasoactive peptides, most notably VIP. In the context of female

sexual arousal, VIP is a key neurotransmitter that induces relaxation of smooth muscle in the

genital vasculature, leading to increased blood flow and engorgement. By inhibiting NEP,

(Rac)-UK-414495 prolongs the action of endogenous VIP, thereby enhancing and potentiating

the vasodilatory response. This leads to a significant increase in genital blood flow. The

downstream effects of VIP are mediated through the activation of adenylyl cyclase, leading to

an increase in intracellular cyclic adenosine monophosphate (cAMP) levels.
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Start

Prepare serial dilutions of
(Rac)-UK-414495

Add inhibitor to 96-well plate

Add NEP enzyme and incubate

Add fluorogenic substrate

Incubate at 37°C

Add Aminopeptidase M

Measure fluorescence

Calculate % inhibition and IC₅₀

End

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15559976?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Anesthetize and prepare rabbit

Stabilization period

Establish baseline response to
Pelvic Nerve Stimulation (PNS)

Establish baseline response to
intravenous VIP

Administer vehicle + PNS

Administer (Rac)-UK-414495 + PNS

Measure potentiation of VBF/CBF

Data Analysis (AUC, EC₅₀)

Administer vehicle + VIP

Administer (Rac)-UK-414495 + VIP

Measure enhancement of VBF

End

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b15559976?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15559976?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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